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Compound of Interest
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This technical guide provides a comprehensive overview of the solubility of Acid Red 249 in

various solvents. Designed for researchers, scientists, and professionals in drug development,

this document compiles qualitative and quantitative solubility data, details relevant

experimental methodologies, and presents a generalized workflow for solubility determination.

Introduction to Acid Red 249
Acid Red 249, also known as C.I. Acid Red 249 or Tracid Brilliant Red B, is a monoazo weak

acid dye.[1] Its chemical formula is C₂₉H₂₀ClN₃Na₂O₁₀S₃, with a molecular weight of 748.11

g/mol .[2][3][4][5] It appears as a dark red or crimson powder.[2][4][6] The dye is primarily

utilized in the dyeing and printing of protein fibers such as wool and silk, as well as polyamide

fibers like nylon.[2][3][4][5] It also finds applications in the coloring of leather, paper, and as a

component in inks.[1] Understanding its solubility is critical for its application in these various

fields and for any potential research into new uses.

Physicochemical Properties
The color of Acid Red 249 in solution is highly dependent on the chemical environment. In a

neutral aqueous solution, it is red.[6][7] When hydrochloric acid is added, the solution remains

red, but the addition of sodium hydroxide causes it to turn brown.[2][3][5][6] In concentrated

sulfuric acid, Acid Red 249 dissolves to form a magenta solution, which becomes pink upon

dilution.[2][3][5][6]
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Solubility of Acid Red 249
The solubility of Acid Red 249 varies significantly across different solvents. It is generally

characterized by its high solubility in water and limited solubility in organic solvents like ethanol.

The following table summarizes the available quantitative data on the solubility of Acid Red
249.

Solvent Concentration Temperature Method Source

Water 160.71 g/L 20°C Not Specified [7]

Dimethyl

Sulfoxide

(DMSO)

50 mg/mL (50

g/L)
Not Specified

Ultrasonic

assistance

required

[8][9]

Water: Described as soluble or easily soluble.[1][4][6][10]

Ethanol: Described as slightly soluble.[2][3][4][5][6] The resulting solution is magenta.[6]

Concentrated Sulfuric Acid: Soluble.[2][3][5][6]

Experimental Protocols for Solubility Determination
Precise and reproducible methods are essential for determining the solubility of a compound.

Below is a generalized protocol adapted from established methodologies for chemical solubility

testing.[11]

This protocol employs a tiered approach to determine the solubility of Acid Red 249 in a given

solvent.

Preparation of Stock Solution (Tier 1):

Weigh approximately 10 mg of Acid Red 249 into a clear glass tube.

Add the selected solvent (e.g., Water, DMSO, Ethanol) to achieve a high initial

concentration, for example, 20 mg/mL.[11]
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Ensure both the test chemical and the solvent are at room temperature before mixing.[11]

Dissolution Procedure:

Step A (Mixing): Gently mix the solution at room temperature by vortexing the tube for 1-2

minutes.[11] Visually inspect for any undissolved particles against a light and dark

background.

Step B (Sonication): If the compound is not fully dissolved, place the tube in a water bath

sonicator for up to 5 minutes.[11] Re-inspect for solubility.

Step C (Warming): If solids remain, warm the solution to 37°C for a period of 5 to 60

minutes, for instance, in a calibrated water bath or incubator.[11] Re-inspect for solubility.

Tiered Concentration Adjustment:

If complete solubility is not achieved at the initial concentration, proceed to Tier 2.

Add a sufficient volume of the solvent to decrease the concentration by a factor of 10 (e.g.,

to 2 mg/mL).[11]

Repeat the dissolution procedure (Steps A-C).[11]

Continue this process of serial dilution until complete dissolution is observed. The lowest

concentration at which the compound fully dissolves is recorded as its solubility under the

tested conditions.

Confirmation and Quantification:

For precise quantification, especially in studies of precipitation, a sample of the saturated

solution can be centrifuged to pellet any undissolved solid.[12]

The concentration of the dissolved dye in the supernatant can then be determined using a

technique such as UV-Vis spectrophotometry by measuring the absorbance at its λmax

and comparing it to a standard curve.[12]

Visualization of Experimental Workflow
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The following diagram illustrates the logical workflow for the systematic determination of

solubility as described in the protocol.

Diagram 1: Experimental Workflow for Solubility Determination

Start: Weigh Acid Red 249

Add Solvent to High Concentration
(e.g., 20 mg/mL)

Mix at Room Temp
(Vortex 1-2 min)

Completely Dissolved?

Sonicate in Water Bath
(up to 5 min)

No

Record Solubility

Yes

Completely Dissolved?

Warm to 37°C
(5-60 min)

No

Yes

Completely Dissolved?

Dilute by Factor of 10
(e.g., to 2 mg/mL)

NoYes

Record as Insoluble
at Lowest Tier
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Click to download full resolution via product page

Caption: Diagram 1: A flowchart illustrating the tiered experimental approach to determining the

solubility of Acid Red 249.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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